Cas no 1207040-25-2 (1-(3-cyanoquinolin-4-yl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide)

• Product Name: 1-(3-cyanoquinolin-4-yl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide
• CAS No: 1207040-25-2
• MF: C₂₄H₂₄N₄O₂
• MW: 400.472965240479
• CID: 5399267
• Update Time: 2025-05-28

1-(3-cyanoquinolin-4-yl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyano-4-quinolinyl)-N-[(4-methoxyphenyl)methyl]-4-piperidinecarboxamide
• 1-(3-cyanoquinolin-4-yl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide

• Inchi： 1S/C24H24N4O2/c1-30-20-8-6-17(7-9-20)15-27-24(29)18-10-12-28(13-11-18)23-19(14-25)16-26-22-5-3-2-4-21(22)23/h2-9,16,18H,10-13,15H2,1H3,(H,27,29)
• InChI Key： OSOZBDCUIRLSMS-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=CC=3)CCC(C(NCC2=CC=C(OC)C=C2)=O)CC1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 698.3±55.0 °C(Predicted)
• pka: 15.06±0.20(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(3-cyanoquinolin-4-yl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide

Research Brief on 1-(3-cyanoquinolin-4-yl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide (CAS: 1207040-25-2)

1-(3-cyanoquinolin-4-yl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide (CAS: 1207040-25-2) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its quinoline and piperidine structural motifs, has shown promising potential in targeting specific biological pathways, making it a subject of intensive research for therapeutic applications.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. The quinoline core is known for its diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The incorporation of the piperidine-4-carboxamide moiety further enhances its binding affinity to target proteins, particularly those involved in signal transduction pathways. The presence of the 3-cyano and 4-methoxyphenylmethyl groups contributes to its unique physicochemical properties and pharmacokinetic profile.

One of the key areas of investigation has been the compound's mechanism of action. Preliminary in vitro studies suggest that it acts as a potent inhibitor of certain kinase enzymes, which are often dysregulated in various cancers. For instance, research has demonstrated its efficacy in inhibiting the proliferation of cancer cell lines by disrupting critical signaling cascades. These findings are supported by molecular docking studies, which reveal strong interactions between the compound and the ATP-binding sites of target kinases.

In addition to its anticancer potential, 1-(3-cyanoquinolin-4-yl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide has also been explored for its role in modulating immune responses. Recent data indicate that it can influence the activity of immune cells, such as T-cells and macrophages, suggesting potential applications in autoimmune diseases and chronic inflammatory conditions. The compound's ability to cross the blood-brain barrier has also sparked interest in its use for neurological disorders, although further studies are needed to validate these claims.

The synthesis of this compound has been optimized to improve yield and purity, with recent advancements in green chemistry approaches reducing the environmental impact of its production. Analytical techniques such as HPLC, NMR, and mass spectrometry have been employed to ensure the compound's structural integrity and purity, which are critical for its biological activity.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability need further optimization to enhance its therapeutic efficacy. Additionally, comprehensive in vivo studies are required to assess its safety profile and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the compound's transition from bench to bedside.

In conclusion, 1-(3-cyanoquinolin-4-yl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide represents a promising candidate for the development of novel therapeutics. Its multifaceted biological activities and unique chemical structure make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies.